Cas no 1353974-29-4 ([(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid)

• Product Name: [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid
• CAS No: 1353974-29-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2159399
• Update Time: 2025-05-24

[(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid
• 2-(((1-Benzylpyrrolidin-2-yl)methyl)(ethyl)amino)acetic acid
• (S)-2-(((1-Benzylpyrrolidin-2-yl)methyl)(ethyl)amino)acetic acid
• AM93925
• [(1-benzylpyrrolidin-2-ylmethyl)ethylamino]acetic acid

• Inchi： 1S/C16H24N2O2/c1-2-17(13-16(19)20)12-15-9-6-10-18(15)11-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3,(H,19,20)
• InChI Key： ZLIPPJSHUBWTPD-UHFFFAOYSA-N
• SMILES： OC(CN(CC)CC1CCCN1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 303
• Topological Polar Surface Area: 43.8

Additional information on [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid

Professional Introduction to [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic Acid (CAS No. 1353974-29-4)

[(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid, identified by its CAS number 1353974-29-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates a pyrrolidine core, which is a common motif in many bioactive agents, further enhancing its appeal as a candidate for therapeutic applications.

Thepyrrolidine moiety in the molecular structure of [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid is particularly noteworthy, as it is known to contribute to the pharmacological properties of various drugs. Pyrrolidine derivatives have been widely studied for their role in modulating biological pathways, including those involved in neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of thebenzyl group and theethyl-amino substituent further diversifies the pharmacophoric features of this compound, potentially enhancing its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. Theethyl-amino-acetic acid moiety in [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid suggests potential activity as a neurotransmitter receptor ligand. This is particularly relevant in the context of central nervous system (CNS) disorders, where modulation of neurotransmitter levels can lead to therapeutic benefits. For instance, compounds with similar structures have been investigated for their potential in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Thebenzyl group attached to the pyrrolidine ring in this compound may also play a crucial role in determining its pharmacokinetic and pharmacodynamic properties. Benzyl-substituted compounds are often found to exhibit improved solubility and bioavailability, which are critical factors for successful drug development. Additionally, thebenzyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the biological activity of the molecule.

Recent studies have highlighted the importance ofpyrrolidine-based scaffolds in drug discovery. These studies have demonstrated that pyrrolidine derivatives can interact with various enzymes and receptors, leading to therapeutic effects. For example, certain pyrrolidine-containing compounds have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The compound [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid, with its unique structural features, may represent a valuable addition to this growing class of bioactive molecules.

Theethyl-amino-acetic acid moiety is another key feature that contributes to the potential biological activity of this compound. This group is commonly found in drugs that target neurotransmitter receptors, such as serotonin receptors and dopamine receptors. By modulating these receptors, drugs containing this moiety can influence mood, cognition, and other neurological functions. The presence of this group in [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid suggests that it may have similar effects on neurotransmitter systems.

In conclusion, [(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amino]-acetic acid (CAS No. 1353974-29-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including thepyrrolidine,benzyl, andethyl-amino-acetic acid moieties, make it an interesting molecule for exploring potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one may play a significant role in the development of novel treatments for various diseases.